Cas no 105776-13-4 (1H-Indole-2-carboxylicacid, 4,6-dimethoxy-, methyl ester)

1H-Indole-2-carboxylicacid, 4,6-dimethoxy-, methyl ester structure

105776-13-4 structure

Product Name:1H-Indole-2-carboxylicacid, 4,6-dimethoxy-, methyl ester

CAS No:105776-13-4

MF:C₁₂H₁₃NO₄

MW:235.235923528671

MDL:MFCD00134302

CID:138714

PubChem ID:24862542

Update Time:2024-11-03

1H-Indole-2-carboxylicacid, 4,6-dimethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-2-carboxylicacid, 4,6-dimethoxy-, methyl ester
- methyl 4,6-dimethoxy-1H-indole-2-carboxylate
- 4,6-dimethoxy-1H-indole-2-carboxylic acid methyl ester
- methyl 4,6-dimethoxy-2-indolecarboxylate
- Methyl-4,6-dimethoxyindole-2-carboxylate
- DTXSID90350026
- Z425372918
- Oprea1_770065
- methyl 4,6-dimethoxyindole-2-carboxylate
- MFCD00134302
- AS-43603
- 4,6-dimethoxy-3-methyl-1H-indole-2-carboxylate
- 105776-13-4
- MB00728
- FT-0642607
- AKOS001476663
- EN300-320969
- A801316
- Methyl 4,6-dimethoxy-2-indolecarboxylate, 99%
- SCHEMBL6223883
- BBL028257
- STK801882
- DB-040656
- MDL： MFCD00134302
- Inchi： 1S/C12H13NO4/c1-15-7-4-9-8(11(5-7)16-2)6-10(13-9)12(14)17-3/h4-6,13H,1-3H3
- InChI Key： TVUJONIYWNBWPM-UHFFFAOYSA-N
- SMILES： O(C)C1=CC(=CC2=C1C=C(C(=O)OC)N2)OC

Computed Properties

Exact Mass: 235.08400
Monoisotopic Mass: 235.08445790g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 5
XLogP3: 2.2
Topological Polar Surface Area: 60.6Å²

Experimental Properties

Color/Form: Not determined
Density: 1.252
Melting Point: 182-183 °C (lit.)
Boiling Point: 410.9 °C at 760 mmHg
Flash Point: 202.3 °C
Refractive Index: 1.593
PSA: 60.55000
LogP: 1.97170
Solubility: Not determined

1H-Indole-2-carboxylicacid, 4,6-dimethoxy-, methyl ester Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

1H-Indole-2-carboxylicacid, 4,6-dimethoxy-, methyl ester Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Indole-2-carboxylicacid, 4,6-dimethoxy-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM247107-1g	Methyl 4,6-dimethoxy-1H-indole-2-carboxylate	105776-13-4	95%	1g	$438	2021-08-04
abcr	AB490190-1 g	Methyl 4,6-dimethoxy-1H-indole-2-carboxylate; .	105776-13-4		1g	€106.00	2023-05-18
abcr	AB490190-2,5 g	Methyl 4,6-dimethoxy-1H-indole-2-carboxylate; .	105776-13-4		2,5 g	€694.00	2022-02-28
abcr	AB490190-5 g	Methyl 4,6-dimethoxy-1H-indole-2-carboxylate; .	105776-13-4		5g	€209.50	2023-05-18
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Chemenu	CM247107-100mg	Methyl 4,6-dimethoxy-1H-indole-2-carboxylate	105776-13-4	95%	100mg	$140	2023-02-03
Chemenu	CM247107-250mg	Methyl 4,6-dimethoxy-1H-indole-2-carboxylate	105776-13-4	95%	250mg	$234	2023-02-03
Alichem	A199007928-250mg	Methyl 4,6-dimethoxy-1H-indole-2-carboxylate	105776-13-4	95%	250mg	$186.85	2023-09-04
Alichem	A199007928-1g	Methyl 4,6-dimethoxy-1H-indole-2-carboxylate	105776-13-4	95%	1g	$482.04	2023-09-04

1H-Indole-2-carboxylicacid, 4,6-dimethoxy-, methyl ester Suppliers

Amadis Chemical Company Limited

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(CAS:105776-13-4)1H-Indole-2-carboxylicacid, 4,6-dimethoxy-, methyl ester

Order Number:A801316

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:05

Price ($):403.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

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